Cas no 1804954-58-2 (6-Bromo-2-(difluoromethyl)-4-methoxypyridine-3-acetonitrile)

• Product Name: 6-Bromo-2-(difluoromethyl)-4-methoxypyridine-3-acetonitrile
• CAS No: 1804954-58-2
• MF: C₉H₇BrF₂N₂O
• MW: 277.065488100052
• CID: 4864890
• Update Time: 2025-10-31

6-Bromo-2-(difluoromethyl)-4-methoxypyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-(difluoromethyl)-4-methoxypyridine-3-acetonitrile

• Inchi： 1S/C9H7BrF2N2O/c1-15-6-4-7(10)14-8(9(11)12)5(6)2-3-13/h4,9H,2H2,1H3
• InChI Key： JHTGMECMEGLHOW-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(CC#N)C(C(F)F)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.2
• Topological Polar Surface Area: 45.9

Additional information on 6-Bromo-2-(difluoromethyl)-4-methoxypyridine-3-acetonitrile

Introduction to 6-Bromo-2-(difluoromethyl)-4-methoxypyridine-3-acetonitrile (CAS No. 1804954-58-2)

6-Bromo-2-(difluoromethyl)-4-methoxypyridine-3-acetonitrile, identified by the CAS number 1804954-58-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its versatility in medicinal chemistry. The presence of multiple functional groups, including a bromo substituent, a difluoromethyl group, a methoxy group, and an acetonitrile moiety, makes this molecule a valuable intermediate in the synthesis of various bioactive molecules.

The bromo atom in the pyridine ring enhances the electrophilicity of the molecule, making it susceptible to nucleophilic substitution reactions. This property is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing complex molecular architectures. The difluoromethyl group, on the other hand, is known for its ability to improve metabolic stability and binding affinity in drug candidates. Its incorporation into a molecule can lead to enhanced pharmacokinetic profiles, making it an attractive feature for medicinal chemists.

The methoxy group at the 4-position of the pyridine ring contributes to the overall electronic distribution of the molecule, influencing its reactivity and interaction with biological targets. Additionally, the acetonitrile moiety at the 3-position provides a polar functional group that can enhance solubility and binding interactions in biological systems. Together, these functional groups make 6-Bromo-2-(difluoromethyl)-4-methoxypyridine-3-acetonitrile a versatile building block for the synthesis of novel compounds with potential therapeutic applications.

In recent years, there has been a surge in research focused on developing new treatments for various diseases, including cancer and infectious disorders. The compound 6-Bromo-2-(difluoromethyl)-4-methoxypyridine-3-acetonitrile has emerged as a key intermediate in several drug discovery campaigns due to its structural features. For instance, its bromo substituent allows for easy modification via palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse pharmacophores. This flexibility has been leveraged in the design of kinase inhibitors, which are crucial in targeting aberrant signaling pathways involved in cancer.

One of the most compelling applications of 6-Bromo-2-(difluoromethyl)-4-methoxypyridine-3-acetonitrile is in the development of antiviral agents. The structural motif present in this compound has shown promise in interfering with viral replication mechanisms. Specifically, derivatives of this compound have been investigated for their ability to inhibit protease enzymes that are essential for viral maturation. The difluoromethyl group plays a critical role here by enhancing binding affinity to the target enzyme, thereby improving therapeutic efficacy.

Furthermore, agrochemical research has also benefited from the use of 6-Bromo-2-(difluoromethyl)-4-methoxypyridine-3-acetonitrile as an intermediate. Its structural features contribute to the development of novel pesticides with improved selectivity and environmental safety. The incorporation of fluorine atoms is particularly noteworthy, as it can lead to compounds with enhanced stability against degradation processes in soil and water systems.

The synthesis of 6-Bromo-2-(difluoromethyl)-4-methoxypyridine-3-acetonitrile typically involves multi-step organic transformations starting from readily available precursors. A common synthetic route begins with the bromination of a pyridine derivative followed by selective fluorination and methoxylation at desired positions. The final step often involves introducing the acetonitrile group through nucleophilic addition or condensation reactions. These synthetic strategies highlight the compound's accessibility and utility as a synthetic intermediate.

Recent advances in catalytic methods have further streamlined the synthesis of this compound. For example, transition metal-catalyzed reactions have enabled more efficient and selective functionalization patterns compared to traditional approaches. Such improvements not only enhance yield but also reduce waste generation, aligning with green chemistry principles.

The chemical properties of 6-Bromo-2-(difluoromethyl)-4-methoxypyridine-3-acetonitrile make it an excellent candidate for further derivatization into more complex molecules. Researchers have explored various modifications to optimize its biological activity and pharmacokinetic properties. For instance, replacing or altering one of its functional groups can lead to significant changes in its interaction with biological targets.

In conclusion,6-Bromo-2-(difluoromethyl)-4-methoxypyridine-3-acetonitrile (CAS No. 1804954-58-2) is a multifunctional compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features enable diverse chemical modifications and biological activities, making it a valuable tool for drug discovery and crop protection efforts. As research continues to uncover new therapeutic opportunities,6-Bromo-2-(difluoromethyl)-4-methoxypyridine-3-acetonitrile is likely to remain at forefront of molecular innovation.